Cas no 32986-56-4 (tobramycin)
Tobramycin, also known as Anxin \ topromycin, is a white to gray hygroscopic powder chemical with molecular formula of c18h37n5o9 and molecular weight of 467.51400. it is easily soluble in water, very slightly soluble in ethanol, and almost insoluble in chloroform and diethyl ether, The pH value of 10% aqueous solution is 9.0~11.0. clinically, it is mainly suitable for the treatment of neonatal sepsis \ sepsis \ central nervous system infection (including meningitis) \ urogenital system infection \ pulmonary infection and other diseases caused by Gram negative bacilli< Br>
tobramycin structure
tobramycin Properties
Names and Identifiers
-
- tobramycin
- 1-epitobramycin
- 3’-deoxykanamycinb
- 4-[2,6-diamino-2,3,6-trideoxy-alpha-d-glycopyranosyl]-6-[3-amino-3-deoxy-alpha
- 6-trideoxy-alpha-d-ribo-hexopyranosyl-(1-4))-2-deoxy-
- d-6-trideoxy-alpha-d-ribohexopyranosyl-(1-6))-2-deoxy
- d-6-tyrideoxy-alpha-d-ribohexopyranosyl-(1-6))-2-deoxy
- deoxykanamycinb
- -d-glycopyranosyl]-2-deoxystreptamine
- Tobramycin 13C6
- Tobramycin Base
- Tobramycin Deuterated
- gernebcin
- nebcin
- nebicina
- Nebramycin Factor 6
- NF 6
- nf6
- obracin
- tobra
- Tobracin
- tobralex
- Tobramax
- tobrex
- Tyloxapol
- O-[3-Amino-3-deoxy-α-D-glucopyranosyl-(1→6)]-O-[2,6-diamino-2,3,6-trideoxy-α-D-ribo-hexopyranosyl-(1→4)]-2-deoxy-D-streptamine
- O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1→6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1→4)]-2-deoxy-D-streptamine
- Deoxykanamycin B
- Tobramaxin
- O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4))-2-deoxy-D-streptamine
- Tobramycin (JP17/USP)
- CHEBI:28864
- NEBRAMYCIN
- NSC-180514
- HMS2092M17
- vantobra
- KBioSS_001552
- KBioGR_001104
- Tobramicin
- EINECS 251-322-5
- Tobramycine
- Gotabiotic
- TOBRAMYCIN COMPONENT OF TOBRADEX ST
- 4-(2,6-Diamino-2,3,6-trideoxy-alpha-D-glycopyranosyl)-6-(3-amino-3-deoxy-alpha-D-glycopyranosyl)-2-deoxystreptamine
- Tenemycin
- BRN 1357507
- SR-01000721898-2
- Spectrum5_001038
- SMR000058793
- O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4))-2-deoxy-D-streptamine
- Spectrum2_000078
- D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribo-hexopyranosyl-(1->4)]-2-deoxy-
- TOBRAMYCIN (USP MONOGRAPH)
- Tobramycin Inhalation
- BDBM50366778
- Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-6))-2-deoxy-, D-
- torbamycin
- VZ8RRZ51VK
- TOBRAMYCIN [INN]
- TOBRAMYCIN (MART.)
- Tobramycin (USAN:USP:INN:BAN:JAN)
- (2S,3R,4S,5S,6R)-4-amino-2-{[(1S,2S,3R,4S,6R)-4,6-diamino-3-{[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy}-2-hydroxycyclohexyl]oxy}-6-(hydroxymethyl)oxane-3,5-diol
- BRD-K05619559-001-12-7
- NSC 180514
- CAS-32986-56-4
- HMS3713N09
- TOBRAMYCIN (EP MONOGRAPH)
- Spectrum3_000588
- DB00684
- ZYLET COMPONENT TOBRAMYCIN
- TOBRAMYCIN (USP-RS)
- Tobrased
- Tobramicina
- O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1-6))-2-deoxy-L-streptamine
- MLS000069544
- NCGC00178852-01
- Bethkis
- HSDB 3259
- TOBRASONE COMPONENT TOBRAMYCIN
- Tobradistin
- DTXCID903680
- Tobramycinum (Latin)
- Tobi Podhaler
- Tobramycin,(S)
- TOBRAMYCIN [WHO-DD]
- TOBRADEX ST COMPONENT TOBRAMYCIN
- BSPBio_000587
- Nebcin (Sulfate)
- HB4564
- O-3-Amino-3-deoxy-?-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-?-D-ribohexopyranosyl-(1-4)]-2-deoxy-D-streptamine
- SPRC-AB01
- Nebicin
- Tenebrimycin
- SR-05000001726
- TOBRAMYCIN [ORANGE BOOK]
- C18H37N5O9
- TobramycinInhalation Solution Pak
- Tox21_110626
- O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-4)]-2-deoxy-D-streptamine
- Obramycin
- Tobramycine [INN-French]
- BPBio1_000647
- Nebramycin factir 6
- TOBRAMYCIN [JAN]
- KBio2_004120
- Tobramycine (INN-French)
- TOBRAMYCIN COMPONENT OF TOBRADEX
- SR-05000001726-2
- TOBRAMYCIN [USP-RS]
- D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1?6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribo-hexopyranosyl-(1?4)]-2-deoxy-
- TOBRADEX COMPONENT TOBRAMYCIN
- BSPBio_002036
- Tobramycinum (INN-Latin)
- SPECTRUM1500579
- SR-01000721898
- BIDD:GT0503
- AB00052438-12
- s2514
- Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(2,6-diamino-2,3,6-tyrideoxy-alpha-D-ribohexopyranosyl-(1-6))-2-deoxy-, D-
- TOBRAMYCIN [VANDF]
- Q-201837
- HY-B0441
- NSC-757352
- O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-->6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribohexopyranosyl-(1-->4)]-2-deoxy-D-streptamine
- NCGC00178852-02
- Tobi (TN)
- Tobramycinum [INN-Latin]
- Nebramycin Factor 6;Deoxykanamycin B
- Tobramitsetin
- HMS2090B16
- SR-05000001726-1
- D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-.ALPHA.-D-RIBO-HEXOPYRANOSYL-(1->4))-2-DEOXY-
- AB00052438_14
- Tobramicina [INN-Spanish]
- Q1758380
- (2S,3R,4S,5S,6R)-4-amino-2-((1S,2S,3R,4S,6R)-4,6-diamino-3-((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yloxy)-2-hydroxycyclohexyloxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
- D00063
- AB00052438_13
- O-[3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1->6)]-O-[2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1->4)]-2-deoxy-D-streptamine
- GTPL10930
- C00397
- UNII-VZ8RRZ51VK
- O-3-AMINO-3-DEOXY-alpha-D-GLUCOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-alpha-D-RIBO-HEXOPYRANOSYL-(1alpha6))-2-DEOXY-L-STREPTAMINE
- Tobramycin Ophthalmic Solution
- TOB
- Tobramicina (INN-Spanish)
- D-Streptamine, O-3-amino-3-deoxy-.alpha.-D-glucopyranosyl-(1->6)-O-[2,6-diamino-2,3,6-trideoxy-.alpha.-D-ribohexopyranosyl-(1->4)]-2-deoxy-
- Nebramycin VI
- (1S,2S,3R,4S,6R)-4,6-diamino-3-[(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl)oxy]-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
- Nebramycin 6
- TOBRAMYCIN [MI]
- NS00003131
- Tobramycinum
- Lilly 47663
- TOY
- TOBRAMYCIN [EP MONOGRAPH]
- Tobramycetin
- Aktob
- Distobram
- Tobradex (tobramycin + dexamethasone)
- Pharmakon1600-01500579
- T2503
- O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(2,6-DIAMINO-2,3,6-TRIDEOXY-.ALPHA.-D-RIBO-HEXOPYRANOSYL-(1.ALPHA.6))-2-DEOXY-L-STREPTAMINE
- TOBRAMYCIN SULFATE
- SPBio_000295
- HMS2096N09
- (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxy-tetrahydropyran-2-yl]oxy-2-hydroxy-cyclohexoxy]-6-(hydroxymethyl)tetrahydropyran-3,5-diol
- TOBRAMYCIN COMPONENT OF TOBRASONE
- AKOS016339662
- TOBRAMYCIN [USAN]
- AT02 - Tobramycin
- TOBRAMYCIN [MART.]
- Kitabis
- J01GB01
- MFCD00077885
- (2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol
- KS-1405
- Bethkis (TN)
- D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyl-(1-4))-2-deoxy-
- DTXSID8023680
- Tobrex (TN)
- KBio2_006688
- S01AA12
- 32986-56-4
- Tobi
- EN300-7480857
- KBio3_001536
- KBio2_001552
- Tobacin
- (2S,3R,4S,5S,6R)-4-amino-2-(((1S,2S,3R,4S,6R)-4,6-diamino-3-(((2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxytetrahydro-2H-pyran-2-yl)oxy)-2-hydroxycyclohexyl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,5-diol
- CHEMBL1747
- NCGC00016814-01
- Kitabis Pak
- Tobramycin Inhalation Solution
- CCG-39936
- (1S,2S,3R,4S,6R)-4,6-diamino-3-(2,6-diamino-2,3,6-trideoxy-alpha-D-ribo-hexopyranosyloxy)-2-hydroxycyclohexyl 3-amino-3-deoxy-alpha-D-glucopyranoside
- SBI-0051915.P003
- 3'-Deoxykanamycin B
- TOBRAMYCIN [HSDB]
- Tobracin (TN)
- SCHEMBL2838
- Spectrum4_000752
- Tobramycin, Antibiotic for Culture Media Use Only
- AB00513858
- O-3-Amino-3-deoxy-a-D-glucopyranosyl-(1-6)-O-[2,6-diamino-2,3,6-trideoxy-a -D-ribo-hexopyranosyl-(1-4)]-2-deoxy-D-streptamine
- NSC757352
- Tobramycin [USAN:USP:INN:BAN:JAN]
- Spectrum_001072
- Prestwick3_000544
- TOBRAMYCIN [USP MONOGRAPH]
- TOBRAMYCIN COMPONENT OF ZYLET
- Tobramycin for identification
- Tobramycin (JP18/USP)
- BRD-K05619559-001-10-1
- Nebramycin factor 6
- Nebcin
- Tobralex
- 1-Epitobramycin
- Tobrex
- +Expand
-
- MFCD00077885
- NLVFBUXFDBBNBW-PBSUHMDJSA-N
- InChI=1S/C18H37N5O9/c19-3-9-8(25)2-7(22)17(29-9)31-15-5(20)1-6(21)16(14(15)28)32-18-13(27)11(23)12(26)10(4-24)30-18/h5-18,24-28H,1-4,19-23H2/t5-,6+,7+,8-,9+,10+,11-,12+,13+,14-,15+,16-,17+,18+/m0/s1
- O[C@@H]([C@@H]1O[C@@]([C@@H](C[C@@H]2O)N)([H])O[C@@H]2CN)[C@H]([C@@H](C[C@@H]1N)N)O[C@@]([C@@H]([C@@H](N)[C@@H]3O)O)([H])O[C@@H]3CO
- 1357507
Computed Properties
- 467.259128g/mol
- 0
- -6.2
- 10
- 14
- 6
- 467.259128g/mol
- 467.259128g/mol
- 268Ų
- 32
- 609
- 0
- 14
- 0
- 0
- 0
- 1
Experimental Properties
- Stable under recommended storage conditions.
- Hazardous decomposition products formed under fire conditions - Carbon oxides, nitrogen oxides (NOx).
- pKb1 = 8.6; pKb2 = 8.8; pKb3 = 9.0 (amines) (est)
- -2.79430
- 268.17000
- 9490
- 143 ° (C=4, H2O)
- Soluble in water
- 741.6°C at 760 mmHg
- 178°C(lit.)
- 422.8±32.9 °C
- H2O: 50 mg/mL, clear, faintly yellow
- White solid
- Sensitive to humidity
- +138 °- +148° (c=1, H2O)
- 1.3458 (rough estimate)
tobramycin Price
tobramycin Suppliers
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
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WANG HUA
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CAI JING LI
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Hubei Xingcheng Biotechnology Co., Ltd
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MAO QUAN
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SHEN ZHEN ZHEN QIANG Biotechnology Co., Ltd.
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YAN JING LI
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Shanghai Macklin Biochemical Co., Ltd
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SHEN JING LI
15221275939
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Shanghai Jixiang Biotechnology Co.,Ltd
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ZHU JING LI
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widely chemical reagent
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ZHAO FANG
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tobramycin Related Literature
-
Siyi Hu,Yuhan Jie,Kai Jin RSC Adv., 2020,10, 4899-4906
-
Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
-
Hany S. Mansour,Hend A. A. Abd El-wahab,Ahmed M. Ali,Tarek Aboul-Fadl RSC Adv., 2021,11, 7839-7850
-
7. Close packings of identical proteins in small spherical capsids and similar proteinaceous shells†Sergei B. Rochal,Olga V. Konevtsova,Ivan Yu. Golushko Soft Matter, 2023,19, 8649-8658
-
Tuan-Jie Li,Hong-Mei Yin,Chang-Sheng Yao,Xiang-Shan Wang,Bo Jiang,Shu-Jiang Tu Chem. Commun., 2012,48, 11966-11968
-
Chong-Geng Ma Phys. Chem. Chem. Phys., 2023,25, 18808-18815
-
10. Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†Kazuhito Hashimoto Dalton Trans., 2006, 5046-5050
32986-56-4 (tobramycin) Related Products
- 38041-19-9(4-Aminotetrahydropyran)
- 60-32-2(6-Aminohexanoic acid)
- 77-86-1(Tris(hydroxymethyl)aminoethane)
- 1403-66-3((2R,3R,4S,5R)-2-[(1S,2R,3S,4S,6S)-4,6-Diamino-3-[(2S,3S,6S)-3-amino-6-[(1S)-1-(methylamino)ethyl]oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol)
- 142-68-7(Tetrahydropyran)
- 79645-27-5(Tobramycin Sulphate)
- 8063-07-8(kanamycin)
- 59-01-8(kanamycin)
- 20744-51-8(D-Streptamine,6-O-(3-amino-3-deoxy-a-D-glucopyranosyl)-2-deoxy- (9CI))
- 31077-71-1(D-Streptamine,4-O-(6-amino-6-deoxy-a-D-glucopyranosyl)-2-deoxy-)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:32986-56-4)Tobramycin
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:32986-56-4)tobramycin
99%
100g
312.0